2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide

• IUPAC Name: 2-(2-oxo-1,3-benzoxazol-3-yl)-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
• InChI: InChI=1S/C19H14N6O3S/c26-18(11-24-13-4-1-2-5-14(13)28-19(24)27)20-10-17-22-21-16-8-7-12(23-25(16)17)15-6-3-9-29-15/h1-9H,10-11H2,(H,20,26)
• InChI Key: NGKDYPSIWPPRPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NCC3=NN=C4N3N=C(C=C4)C5=CC=CS5
• Molecular Formula: C19H14N6O3S
• Molecular Weight: 406.4 g/mol

Description

2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H14N6O3S and its molecular weight is 406.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Insecticidal Assessment

Research has been conducted on the synthesis of various heterocycles, including compounds related to the specified chemical structure, aiming at evaluating their insecticidal properties. For instance, Fadda et al. (2017) synthesized new heterocyclic compounds incorporating a thiadiazole moiety to assess their insecticidal efficiency against the cotton leafworm, Spodoptera littoralis. This study emphasizes the potential of such compounds in developing novel insecticides based on their biological activity (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Antimicrobial Evaluation

The antimicrobial properties of new thienopyrimidine derivatives, which share a structural resemblance with the compound , have also been investigated. Bhuiyan et al. (2006) explored the reaction of heteroaromatic o-aminonitrile with ethyl N-[bis(methylthio)methylene]amino acetate, leading to the annelation of a thieno[3,2-e]imidazo[1,2-c]pyrimidine moiety. These derivatives exhibited pronounced antimicrobial activity, underscoring the potential of such compounds in antimicrobial drug development (Bhuiyan, Rahman, Hossain, Rahim, Hossain, & Naser, 2006).

Antiproliferative Activity

The antiproliferative activities of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives have been studied, providing insights into the potential therapeutic applications of these compounds. Ilić et al. (2011) prepared a small library of such derivatives, which showed inhibition of the proliferation of endothelial and tumor cells. This study highlights the significance of these compounds in the search for new anticancer agents (Ilić, Ilaš, Liekens, Mátyus, & Kikelj, 2011).

Heterocyclic Synthesis

The compound's relevance extends to the synthesis of novel heterocyclic systems, demonstrating the versatility and potential of such structures in medicinal chemistry. Studies like those conducted by Raslan and Khalil (2003) on the synthesis of heterocyclic compounds containing a bridgehead nitrogen atom, such as 3-[(2H)-2-oxobenzo[b]pyran-3-yl]-s-triazolo[3,4-b]-1,3,4-thiadiazine and thiazole derivatives, illustrate the broad scope of applications for these chemical frameworks (Raslan & Khalil, 2003).